Cas no 2229279-72-3 (2-(2,4,6-trimethoxyphenyl)ethanimidamide)

• Product Name: 2-(2,4,6-trimethoxyphenyl)ethanimidamide
• CAS No: 2229279-72-3
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6077889
• PubChem ID: 165657411
• Update Time: 2025-07-19

2-(2,4,6-trimethoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trimethoxyphenyl)ethanimidamide
• 2229279-72-3
• EN300-1818547

• Inchi： 1S/C11H16N2O3/c1-14-7-4-9(15-2)8(6-11(12)13)10(5-7)16-3/h4-5H,6H2,1-3H3,(H3,12,13)
• InChI Key： YGCLXOGQCIUQHG-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1CC(=N)N)OC)OC

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-(2,4,6-trimethoxyphenyl)ethanimidamide

Introduction to 2-(2,4,6-trimethoxyphenyl)ethanimidamide (CAS No. 2229279-72-3)

2-(2,4,6-trimethoxyphenyl)ethanimidamide, identified by the Chemical Abstracts Service Number (CAS No.) 2229279-72-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amides derived from ethanimidamide, featuring a phenyl ring substituted with three methoxy groups at the 2, 4, and 6 positions. The unique structural motif of this molecule makes it a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel bioactive agents.

The structure of 2-(2,4,6-trimethoxyphenyl)ethanimidamide incorporates a benzene ring with methoxy substituents, which are known to influence the electronic properties and biological activity of aromatic compounds. The presence of an amide functional group introduces potential sites for hydrogen bonding and interactions with biological targets, making this molecule a versatile scaffold for drug design. The compound's solubility profile and stability under various conditions are also critical factors that contribute to its utility in synthetic and pharmacological applications.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. The benzophenone derivatives, including 2-(2,4,6-trimethoxyphenyl)ethanimidamide, have been extensively studied for their potential to modulate enzyme activity. Specifically, the methoxy-substituted phenyl ring can serve as a hydrophobic anchor interacting with the active site of target proteins, while the amide moiety can engage in polar interactions. This dual interaction mode enhances the binding affinity and selectivity of the compound.

One of the most compelling aspects of 2-(2,4,6-trimethoxyphenyl)ethanimidamide is its potential application in the field of antiviral and anticancer research. Studies have demonstrated that benzophenone derivatives can exhibit inhibitory effects on various viral proteases and kinases. The methoxy groups on the phenyl ring not only stabilize the molecule but also enhance its ability to penetrate biological membranes, improving its bioavailability. Furthermore, computational studies have suggested that this compound may interact with key residues in viral protease active sites, potentially leading to the development of novel antiviral agents.

Additionally, the pharmacokinetic properties of 2-(2,4,6-trimethoxyphenyl)ethanimidamide have been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits favorable metabolic stability and moderate oral bioavailability. The methoxy substituents contribute to its resistance against oxidative degradation, while the amide group facilitates renal excretion. These characteristics make it an attractive candidate for further preclinical development.

The synthesis of 2-(2,4,6-trimethoxyphenyl)ethanimidamide involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic steps include the formation of an amide bond between 2,4,6-trimethoxybenzaldehyde and ethanimidine under acidic or basic catalysis. The reaction conditions must be optimized to ensure high yield and purity while minimizing side products. Advances in catalytic methods and green chemistry principles have enabled more efficient and sustainable synthetic routes for this compound.

In conclusion, 2-(2,4,6-trimethoxyphenyl)ethanimidamide (CAS No. 2229279-72-3) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its applications in antiviral and anticancer therapies are particularly noteworthy, as it combines hydrophobic and polar interactions with target proteins. Further studies are warranted to explore its full therapeutic potential and optimize its synthetic pathways for industrial-scale production.